Cas no 942013-41-4 (3,4,5-triethoxy-N-4-(2-oxopiperidin-1-yl)phenylbenzamide)

• Product Name: 3,4,5-triethoxy-N-4-(2-oxopiperidin-1-yl)phenylbenzamide
• CAS No: 942013-41-4
• MF: C₂₄H₃₀N₂O₅
• MW: 426.505406856537
• CID: 5503487
• Update Time: 2025-10-23

3,4,5-triethoxy-N-4-(2-oxopiperidin-1-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-triethoxy-N-[4-(2-oxopiperidin-1-yl)phenyl]benzamide
• 3,4,5-triethoxy-N-4-(2-oxopiperidin-1-yl)phenylbenzamide

• Inchi： 1S/C24H30N2O5/c1-4-29-20-15-17(16-21(30-5-2)23(20)31-6-3)24(28)25-18-10-12-19(13-11-18)26-14-8-7-9-22(26)27/h10-13,15-16H,4-9,14H2,1-3H3,(H,25,28)
• InChI Key： QQJQYVIOHVFPDI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCCCC2=O)C=C1)(=O)C1=CC(OCC)=C(OCC)C(OCC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3,4,5-triethoxy-N-4-(2-oxopiperidin-1-yl)phenylbenzamide

3,4,5-Triethoxy-N-4-(2-oxopiperidin-1-yl)phenylbenzamide: A Comprehensive Overview

3,4,5-Triethoxy-N-4-(2-oxopiperidin-1-yl)phenylbenzamide (CAS No. 942013-41-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and potential applications in drug development.

The molecular structure of 3,4,5-triethoxy-N-4-(2-oxopiperidin-1-yl)phenylbenzamide is composed of a benzamide core with triethoxy substituents on the benzene ring and a 2-oxopiperidine moiety attached to the amide nitrogen. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a promising candidate for various therapeutic applications.

Recent research has focused on the pharmacological activities of 3,4,5-triethoxy-N-4-(2-oxopiperidin-1-yl)phenylbenzamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects, which are attributed to its ability to modulate key signaling pathways involved in inflammation and pain. For instance, it has been demonstrated to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation in both in vitro and in vivo models.

In addition to its anti-inflammatory properties, 3,4,5-triethoxy-N-4-(2-oxopiperidin-1-yl)phenylbenzamide has also shown promising neuroprotective effects. Research conducted on animal models of neurodegenerative diseases has indicated that this compound can protect neurons from oxidative stress and apoptosis. The neuroprotective activity is believed to be mediated through its ability to upregulate antioxidant enzymes and downregulate pro-apoptotic proteins.

The potential therapeutic applications of 3,4,5-triethoxy-N-4-(2-oxopiperidin-1-yl)phenylbenzamide extend beyond inflammation and neuroprotection. Recent studies have explored its anticancer properties, particularly in the context of solid tumors. Preclinical data suggest that this compound can inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. Moreover, it has been shown to enhance the efficacy of conventional chemotherapeutic agents, making it a potential candidate for combination therapy approaches.

The pharmacokinetic profile of 3,4,5-triethoxy-N-4-(2-oxopiperidin-1-yl)phenylbenzamide has also been investigated to assess its suitability for clinical use. Studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well-absorbed following oral administration and has a reasonable half-life in vivo, which supports its potential for development as an orally available therapeutic agent.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 3,4,5-triethoxy-N-4-(2-oxopiperidin-1-yl)phenylbenzamide. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings underscore the need for continued research to fully explore the clinical utility of this compound.

In conclusion, 3,4,5-triethoxy-N-4-(2-oxopiperidin-1-yl)phenylbenzamide (CAS No. 942013-41-4) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological profile make it an attractive candidate for further development in various areas of medicine. Ongoing research efforts are expected to provide deeper insights into its mechanisms of action and pave the way for its eventual use in clinical settings.